Cas no 21808-13-9 (1,2-Butanedione, 1-(2-thienyl)-)

• Product Name: 1,2-Butanedione, 1-(2-thienyl)-
• CAS No: 21808-13-9
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 1409136
• Update Time: 2024-08-16

1,2-Butanedione, 1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanedione, 1-(2-thienyl)-

• Inchi： 1S/C8H8O2S/c1-2-6(9)8(10)7-4-3-5-11-7/h3-5H,2H2,1H3
• InChI Key： OLMMKNCWRUILSJ-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)C(=O)CC

Computed Properties

• Exact Mass: 168.02454

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 253.8±13.0 °C(Predicted)
• PSA: 34.14